Cas no 917569-00-7 (Benzene, 1-methyl-4-[(2E)-1-propyl-2-hexen-1-yl]-)

• Product name: Benzene, 1-methyl-4-[(2E)-1-propyl-2-hexen-1-yl]-
• CAS No: 917569-00-7
• MF: C₁₆H₂₄
• MW: 216.361764907837
• CID: 786031
• PubChem ID: 71428629

Benzene, 1-methyl-4-[(2E)-1-propyl-2-hexen-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methyl-4-[(2E)-1-propyl-2-hexen-1-yl]-
• 1-methyl-4-non-5-en-4-ylbenzene
• DTXSID40847350
• 1-Methyl-4-(non-5-en-4-yl)benzene
• 917569-00-7

• Inchi： InChI=1S/C16H24/c1-4-6-7-9-15(8-5-2)16-12-10-14(3)11-13-16/h7,9-13,15H,4-6,8H2,1-3H3
• InChI Key： NQTOBSZOAVWZJP-UHFFFAOYSA-N
• SMILES： CCCC=CC(CCC)C1=CC=C(C=C1)C

Computed Properties

• Exact Mass: 216.187800766g/mol
• Monoisotopic Mass: 216.187800766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 6
• Topological Polar Surface Area: 0Ų